4-Amino-1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1h)-one

• CAS: 74958-34-2
• Molecular Formula: C10H15N3O4
• Molecular Weight: 241.24 g/mol
• SMILES: C1C(C(C(C1N2C=CC(=NC2=O)N)O)O)CO
• InChI: InChI=1S/C10H15N3O4/c11-7-1-2-13(10(17)12-7)6-3-5(4-14)8(15)9(6)16/h1-2,5-6,8-9,14-16H,3-4H2,(H2,11,12,17)
• InChIKey: UAZJPMMKWBPACD-UHFFFAOYSA-N

Carbodine: Broad-Spectrum Carbocyclic Cytidine Analog

4-Amino-1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one (CAS 74958-34-2), commonly known as Carbodine or carbocyclic cytidine, is a carbocyclic nucleoside analog in which the furanose oxygen of cytidine is replaced by a methylene group [1]. This structural modification confers metabolic stability against phosphorylases and hydrolases that cleave the glycosidic bond of natural nucleosides. Carbodine has demonstrated reproducible in vitro antiviral activity against a broad range of RNA and DNA viruses, including influenza A (H1N1, H3N2), B, and C strains, and is enzymatically converted to its active triphosphate metabolite, carbodine-5'-triphosphate, in mammalian cells [2]. Its antiviral mechanism is associated with inhibition of CTP synthetase, leading to depletion of intracellular CTP pools and interference with viral RNA-dependent RNA polymerase activity [3].

Mechanism

CTP synthetase inhibition pathway studies; pyrimidine depletion research context

Screening

Reported antiviral screening context across RNA and DNA virus families

Probe type

Carbocyclic nucleoside analog; metabolic stability supports cell-based assay workflow

• [1] Shannon, W. M.; Arnett, G.; Westbrook, L.; Shealy, Y. F.; O'Dell, C. A.; Brockman, R. W. Evaluation of carbodine, the carbocyclic analog of cytidine, and related carbocyclic analogs of pyrimidine nucleosides for antiviral activity against human influenza Type A viruses. Antimicrob. Agents Chemother. 1981, 20 (6), 769–776. PMID: 7325642. View Source
• [2] De Clercq, E.; Bernaerts, R.; Shealy, Y. F.; Montgomery, J. A. Broad-spectrum antiviral activity of carbodine, the carbocyclic analogue of cytidine. Biochem. Pharmacol. 1990, 39 (2), 319–325. PMID: 1689159. View Source
• [3] Shigeta, S.; Konno, K.; Yokota, T.; Nakamura, K.; De Clercq, E. Comparative activities of several nucleoside analogs against influenza A, B, and C viruses in vitro. Antimicrob. Agents Chemother. 1988, 32 (6), 906–911. PMID: 3415210. View Source

Why Other Carbocyclic Nucleosides Cannot Substitute for Carbodine

Carbocyclic nucleosides exhibit profound stereochemical and conformational dependence in their biological activity. Direct head-to-head evaluations demonstrate that the (−)-enantiomer of carbodine possesses an EC50 of 0.2–0.3 µg/mL against influenza A H5N1 and H1N1 strains, whereas the (+)-enantiomer shows no detectable antiviral activity (EC50 >100 µg/mL) and the racemic mixture (CAS 74958-34-2) has intermediate potency (EC50 0.68 µg/mL) [1]. Furthermore, the structurally related but unsaturated analog cyclopentenyl cytosine (Ce-Cyd) is consistently more potent than carbodine against orthomyxoviruses and tumor cell lines, yet exhibits markedly different cytotoxicity profiles that preclude direct interchangeability [2]. Even within the closely related pyrimidine carbocyclic series, analogs such as carbocyclic uridine, 2'-deoxycarbodine, and 3'-deoxycarbodine were found completely inactive against influenza A/PR-8/34 in vitro, confirming that subtle modifications to the nucleobase or sugar moiety abolish antiviral activity [3]. These enantiomeric and structural specificity data establish that generic substitution of carbodine with another carbocyclic nucleoside is scientifically unjustifiable without direct comparative activity validation.

Carbodine profile

Cytidine-analog carbocyclic nucleoside with CTP synthetase-targeted mechanism

Cyclopentenyl cytosine risk

Unsaturated analog (Ce-Cyd) shows markedly different cytotoxicity profile; potency rank may not transfer

Carbodine profile

Enantiomeric identity determines antiviral target engagement and selectivity context

(+)-Enantiomer / racemate risk

(+)-Enantiomer lacks detectable activity; racemate may dilute enantiomer-specific assay response

Carbodine profile

Cytidine nucleobase required; carbocyclic sugar modification enables metabolic stability

Carbocyclic uridine / deoxy analogs risk

Uridine, 2'-deoxy, and 3'-deoxy carbocyclic analogs reported inactive against influenza A; nucleobase modifications abolish activity

• [1] Rao, J. R.; Jha, A. K.; Rawal, R. K.; Sharon, A.; Day, C. W.; Barnard, D. L.; Smee, D. F.; Chu, C. K. (-)-Carbodine: enantiomeric synthesis and in vitro antiviral activity against various strains of influenza virus including H5N1 (avian influenza) and novel 2009 H1N1 (swine flu). Bioorg. Med. Chem. Lett. 2010, 20 (8), 2601–2604. PMID: 20231094. View Source
• [2] De Clercq, E.; Murase, J.; Marquez, V. E. Broad-spectrum antiviral and cytocidal activity of cyclopentenylcytosine, a carbocyclic nucleoside targeted at CTP synthetase. Biochem. Pharmacol. 1991, 41 (12), 1821–1829. PMID: 2039538. View Source
• [3] Shannon, W. M.; Arnett, G.; Westbrook, L.; Shealy, Y. F.; O'Dell, C. A.; Brockman, R. W. Evaluation of carbodine, the carbocyclic analog of cytidine, and related carbocyclic analogs of pyrimidine nucleosides for antiviral activity against human influenza Type A viruses. Antimicrob. Agents Chemother. 1981, 20 (6), 769–776. PMID: 7325642. View Source

Quantitative Differentiation of Carbodine from Key Antivirals

Influenza A Inhibitory Activity: Comparison with Ribavirin and Amantadine

In concomitant Madin-Darby canine kidney (MDCK) cell culture assays against influenza A0/PR-8/34 and A2/Aichi/2/68 (Hong Kong) strains, carbodine demonstrated a 50% minimum inhibitory concentration (MIC50) of approximately 2.6 µg/mL. This potency was in the range of ribavirin but was less potent than amantadine hydrochloride, the reference standard M2 channel blocker, tested under identical conditions [1].

Influenza A MIC50

Head-to-head

~2.6 µg/mL — equipotent to ribavirin; less potent than amantadine

Supports CTP synthetase mechanism benchmarking against established anti-influenza agents

MDCK cells; CPE inhibition assay context

Evidence Dimension	Minimum inhibitory concentration (MIC50) against influenza A virus in MDCK cells
Target Compound Data	~2.6 µg/mL
Comparator Or Baseline	Ribavirin: comparable range; Amantadine hydrochloride: more potent (exact values not specified in this assay)
Quantified Difference	Approximately equipotent to ribavirin; less potent than amantadine
Conditions	MDCK and primary rhesus monkey kidney cell cultures; inhibition of virus-induced cytopathogenic effects (CPE)

Why This Matters

This establishes carbodine's potency benchmark relative to the two most clinically validated anti-influenza agents, enabling researchers to select it as a ribavirin-equivalent tool compound with a distinct mechanism of action (CTP synthetase inhibition vs. IMP dehydrogenase inhibition).

• [1] Shannon, W. M.; Arnett, G.; Westbrook, L.; Shealy, Y. F.; O'Dell, C. A.; Brockman, R. W. Evaluation of carbodine, the carbocyclic analog of cytidine, and related carbocyclic analogs of pyrimidine nucleosides for antiviral activity against human influenza Type A viruses. Antimicrob. Agents Chemother. 1981, 20 (6), 769–776. PMID: 7325642. View Source

Enantiomeric Potency: (−)-Carbodine vs. (+)-Carbodine

Against influenza A/California/07/2009 (H1N1) in MDCK cells, (−)-carbodine demonstrated an EC50 of 0.3 ± 0.2 µg/mL by visual CPE inspection and 0.2 ± 0.0 µg/mL by neutral red uptake, while (+)-carbodine showed no activity (EC50 >100 µg/mL) and the racemic (±)-carbodine showed intermediate activity (EC50 0.68 µg/mL). The selectivity index (SI90 = IC50/EC90) for (−)-carbodine was >250, compared to ~1 for the (+)-enantiomer and >59 for the racemate [1].

Enantiomeric potency

Head-to-head

≥333-fold: (−)-carbodine vs (+)-carbodine

Supports enantiomer-specific assay interpretation; racemate potency is intermediate

H1N1 MDCK; neutral red and visual CPE readout

Evidence Dimension	EC50 (50% effective concentration) against influenza A/California/07/2009 (H1N1) in MDCK cells
Target Compound Data	Racemic carbodine (CAS 74958-34-2): EC50 0.68 µg/mL (visual), 0.70 µg/mL (neutral red); SI90 >59
Comparator Or Baseline	(−)-Carbodine: EC50 0.3 ± 0.2 µg/mL (visual), 0.2 ± 0.0 µg/mL (neutral red), SI90 >250; (+)-Carbodine: EC50 >100 µg/mL (visual, neutral red), SI90 ~1
Quantified Difference	(−)-Carbodine is at least 333-fold more potent than (+)-carbodine; racemate is approximately 2.3-fold less potent than (−)-enantiomer.
Conditions	MDCK cells; visual inspection of CPE and neutral red dye uptake assay; EC90 measured as 1 log10 reduction in virus titer

Why This Matters

The dramatic enantioselectivity confirms that antiviral activity resides exclusively in the (−)-enantiomer, making the racemic mixture a less potent and less selective research tool. Procurement decisions for in vivo or advanced profiling studies should explicitly consider enantiomeric purity specifications.

• [1] Rao, J. R.; Jha, A. K.; Rawal, R. K.; Sharon, A.; Day, C. W.; Barnard, D. L.; Smee, D. F.; Chu, C. K. (-)-Carbodine: enantiomeric synthesis and in vitro antiviral activity against various strains of influenza virus including H5N1 (avian influenza) and novel 2009 H1N1 (swine flu). Bioorg. Med. Chem. Lett. 2010, 20 (8), 2601–2604. PMID: 20231094. View Source

Therapeutic Selectivity: Comparison with Ribavirin

In a comparative panel of 20 nucleoside analogs tested against influenza A, B, and C viruses in MDCK cells, carbodine produced a 50% effective dose (ED50) of approximately 1.5–3.0 µg/mL and a 50% cytotoxic dose (CD50) determined by trypan blue exclusion that yielded a selectivity index (CD50/ED50) greater than 100. However, when selectivity was calculated as the ratio of the 50% inhibitory dose for cellular RNA synthesis to the antiviral ED50, carbodine's selectivity index dropped to less than 2, compared to greater than 100 for ribavirin, pyrazofurin, and 3-deazaguanine [1].

Selectivity index

Head-to-head

SI <2 (cellular RNA synthesis) vs ribavirin/pyrazofurin/3-deazaguanine SI >100

Supports cytotoxicity endpoint context review; narrow window under this selectivity metric

Uridine incorporation assay; MDCK cells

Evidence Dimension	Selectivity index defined as (IC50 for host cellular RNA synthesis) / (ED50 for inhibition of viral cytopathogenicity) in MDCK cells
Target Compound Data	Carbodine: SI <2
Comparator Or Baseline	Ribavirin: SI >100; Pyrazofurin: SI >100; 3-Deazaguanine: SI >100
Quantified Difference	Carbodine's SI is at least 50-fold lower than ribavirin's under this specific selectivity metric.
Conditions	MDCK cells infected with influenza A (H1N1 and H3N2), B, and C strains; cellular RNA synthesis measured by radiolabeled uridine incorporation

Why This Matters

This narrow selectivity window indicates that carbodine's inhibition of host CTP synthetase, while effective at suppressing viral replication, also impairs cellular RNA synthesis at concentrations close to the antiviral effective dose. Researchers must account for this cytotoxicity potential when interpreting in vitro antiviral data or designing in vivo efficacy studies.

• [1] Shigeta, S.; Konno, K.; Yokota, T.; Nakamura, K.; De Clercq, E. Comparative activities of several nucleoside analogs against influenza A, B, and C viruses in vitro. Antimicrob. Agents Chemother. 1988, 32 (6), 906–911. PMID: 3415210. View Source

Broad-Spectrum Antiviral Activity Across DNA and RNA Viruses

Carbodine demonstrated antiviral activity across four viral genome classes in standardized cell culture assays: DNA viruses (vaccinia virus), positive-sense RNA viruses (Sindbis virus, Semliki Forest virus, coronavirus), negative-sense RNA viruses (influenza A and B, parainfluenza, measles, vesicular stomatitis virus), and double-stranded RNA viruses (reovirus). Activity was reversed by exogenous uridine or cytidine but not by thymidine or deoxycytidine, confirming that the mechanism operates through pyrimidine nucleotide depletion via CTP synthetase inhibition [1].

Broad-spectrum coverage

Class-level

Active across dsDNA, (+)ssRNA, (−)ssRNA, and dsRNA viral families in cell culture

Supports broad-spectrum antiviral screening context; activity reversed by cytidine/uridine

Data to verify per target viral strain and cell line

Evidence Dimension	Spectrum of antiviral activity across viral genome types in cell culture
Target Compound Data	Active against all four Baltimore classification groups tested (dsDNA, (+)ssRNA, (−)ssRNA, dsRNA) in Vero, MDCK, and other cell lines.
Comparator Or Baseline	Amantadine: restricted to influenza A (M2-dependent strains); Ribavirin: broad-spectrum but distinct mechanism (IMP dehydrogenase inhibition); Cyclopentenyl cytosine: similar breadth but higher potency and cytotoxicity.
Quantified Difference	Qualitative breadth: carbodine covers viral families not inhibited by amantadine (paramyxoviruses, rhabdoviruses, togaviruses, reoviruses).
Conditions	Multiple cell lines (Vero, MDCK, primary rhesus monkey kidney); plaque reduction, CPE inhibition, and virus yield reduction assays

Why This Matters

The breadth of antiviral coverage positions carbodine as a valuable tool compound for probing CTP synthetase-dependent viral replication across diverse viral families, particularly for laboratories studying emerging RNA viruses where host nucleotide metabolism represents a conserved antiviral target.

• [1] De Clercq, E.; Bernaerts, R.; Shealy, Y. F.; Montgomery, J. A. Broad-spectrum antiviral activity of carbodine, the carbocyclic analogue of cytidine. Biochem. Pharmacol. 1990, 39 (2), 319–325. PMID: 1689159. View Source

In Vivo Efficacy Gap in Lethal Mouse Influenza Model

Carbodine was tested for protective efficacy in a lethal mouse influenza infection model (influenza A0/PR-8/34). Despite reproducible in vitro activity (MIC50 ~2.6 µg/mL), carbodine did not exhibit any efficacy—as measured by survival rate, mean day-to-death, or lung virus titers—when administered by either intraperitoneal or intranasal routes at doses up to dose-limiting toxic levels [1]. In contrast, (−)-carbodine subsequently demonstrated significant improvement in survival and reduction in brain virus load in a mouse model of Venezuelan equine encephalitis virus (VEEV) infection when administered at 200 mg/kg/day [2].

In vivo efficacy gap

Cross-study

Racemic carbodine: no efficacy in lethal influenza mouse model; (−)-carbodine: reported survival benefit in VEEV model

Supports enantiomer-pure selection for in vivo study design; in vitro potency did not predict in vivo outcome

Balb/c mice; i.p. and i.n. routes; model context may differ

Evidence Dimension	In vivo protective efficacy in lethal rodent viral infection models
Target Compound Data	Racemic carbodine: no efficacy in lethal influenza mouse model at maximum tolerated doses (i.p. and i.n. routes).
Comparator Or Baseline	(−)-Carbodine: statistically significant improvement in survival parameters in VEEV mouse model at 200 mg/kg/day; Ribavirin: known in vivo efficacy in multiple viral models.
Quantified Difference	Racemic carbodine showed 0% survival benefit vs. vehicle control in influenza model; (−)-carbodine showed significant prolongation of mean time-to-death and reduced viral load in VEEV model.
Conditions	Balb/c mice; influenza A0/PR-8/34 lethal challenge; carbodine dosed i.p. or i.n. up to toxic levels; VEEV TC-83 vaccine strain mouse model; (−)-carbodine dosed i.p. at 200 mg/kg/day

Why This Matters

This in vivo failure of the racemic mixture, juxtaposed with the demonstrated in vivo activity of the (−)-enantiomer in a different model, underscores that in vitro antiviral potency does not predict in vivo efficacy for carbodine. Procurement for animal studies should prioritize enantiomerically pure (−)-carbodine over the racemate.

• [1] Shannon, W. M.; Arnett, G.; Westbrook, L.; Shealy, Y. F.; O'Dell, C. A.; Brockman, R. W. Evaluation of carbodine, the carbocyclic analog of cytidine, and related carbocyclic analogs of pyrimidine nucleosides for antiviral activity against human influenza Type A viruses. Antimicrob. Agents Chemother. 1981, 20 (6), 769–776. PMID: 7325642. View Source
• [2] Julander, J. G.; Bowen, R. A.; Rao, J. R.; Day, C.; Shafer, K.; Smee, D. F.; Morrey, J. D.; Chu, C. K. Treatment of Venezuelan equine encephalitis virus infection with (-)-carbodine. Antiviral Res. 2008, 80 (3), 309–315. PMID: 18675850. View Source

Validated Research Applications of Carbodine in Antiviral Discovery

Positive Control for CTP Synthetase Antiviral Assays

Carbodine serves as a well-characterized positive control compound in cell-based antiviral screening campaigns targeting CTP synthetase. Its established MIC50 of ~2.6 µg/mL against influenza A in MDCK cells, combined with the demonstrated reversal of activity by exogenous cytidine or uridine, provides a robust pharmacological benchmark for validating assay sensitivity and target engagement [1]. Researchers can use carbodine to confirm that antiviral effects in their screening cascade are mechanistically linked to pyrimidine nucleotide depletion rather than off-target effects.

Enantioselectivity Reference for Carbocyclic Nucleoside Synthesis

The >330-fold potency difference between (−)-carbodine (EC50 0.2–0.3 µg/mL) and (+)-carbodine (EC50 >100 µg/mL) makes the racemic mixture (CAS 74958-34-2) an ideal reference standard for validating chiral separation methods and for quantifying enantiomeric excess in synthetic carbocyclic nucleoside programs [1]. Analytical laboratories and medicinal chemistry groups can use this compound to benchmark HPLC chiral column performance or to calibrate circular dichroism-based enantiopurity measurements.

Probe for Host Nucleotide Metabolism Antiviral Vulnerability

Carbodine's unique profile—broad-spectrum in vitro activity across DNA, (+)RNA, (−)RNA, and dsRNA viruses combined with a narrow cellular selectivity index (<2 when measured by host RNA synthesis inhibition)—makes it a valuable probe for investigating the therapeutic window of nucleotide depletion strategies [1][2]. Virology laboratories studying the differential dependence of viral polymerases versus host RNA polymerases on intracellular CTP concentrations can use carbodine to define the cytotoxicity–antiviral efficacy relationship.

In Vitro Benchmark for Next-Generation Carbocyclic Analogs

The quantitative data demonstrating that carbodine is less potent than its unsaturated counterpart cyclopentenyl cytosine (Ce-Cyd) and that its ribavirin-comparable MIC50 fails to translate to in vivo efficacy establishes carbodine as a critical baseline comparator for structure–activity relationship (SAR) studies [1][2]. Medicinal chemistry teams developing novel carbocyclic nucleosides can use carbodine to assess whether their synthetic modifications achieve meaningful improvements in potency, selectivity, or in vivo pharmacokinetics relative to this foundational analog.

Application

Selection Property

Validation Focus

CTP synthetase inhibition assay control

CTP synthetase inhibition profile with cytidine/uridine reversibility

Mechanism-linked antiviral response confirmation

Chiral separation method benchmark

Enantiomeric purity reference with wide potency separation

Enantiomer-specific antiviral activity confirmation

Nucleotide metabolism pathway probe

Pyrimidine depletion mechanism with host-vs-virus selectivity context

Cellular selectivity index characterization

SAR comparator for carbocyclic analogs

Carbocyclic nucleoside baseline activity profile

Potency and in vivo translation improvement assessment

• [1] Shannon, W. M.; Arnett, G.; Westbrook, L.; Shealy, Y. F.; O'Dell, C. A.; Brockman, R. W. Evaluation of carbodine, the carbocyclic analog of cytidine, and related carbocyclic analogs of pyrimidine nucleosides for antiviral activity against human influenza Type A viruses. Antimicrob. Agents Chemother. 1981, 20 (6), 769–776. PMID: 7325642. View Source
• [2] De Clercq, E.; Bernaerts, R.; Shealy, Y. F.; Montgomery, J. A. Broad-spectrum antiviral activity of carbodine, the carbocyclic analogue of cytidine. Biochem. Pharmacol. 1990, 39 (2), 319–325. PMID: 1689159. View Source